Cas no 91184-09-7 (8-Methyl-2-sulfanylidene-1,2,3,7-tetrahydro-6H-purin-6-one)

8-Methyl-2-sulfanylidene-1,2,3,7-tetrahydro-6H-purin-6-one structure
91184-09-7 structure
Product Name:8-Methyl-2-sulfanylidene-1,2,3,7-tetrahydro-6H-purin-6-one
CAS No:91184-09-7
MF:C6H6N4OS
MW:182.203038692474
CID:996067
PubChem ID:3614424
Update Time:2025-04-20

8-Methyl-2-sulfanylidene-1,2,3,7-tetrahydro-6H-purin-6-one Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,9-Tetrahydro-8-methyl-2-thioxo-6H-purin-6-one
    • 8-methyl-2-sulfanylidene-3,7-dihydropurin-6-one
    • 8-Methyl-2-thioxo-2,3-dihydro-1H-purin-6(9H)-one
    • 2-thio-6-oxy-8-methylpurine
    • NSC45768
    • NSC-45768
    • DTXSID90394288
    • NSC-22738
    • 8-Methyl-2-sulfanylidene-1,2,3,7-tetrahydro-6H-purin-6-one
    • NSC22738
    • SCHEMBL5437223
    • 91184-09-7
    • DB-300915
    • Inchi: 1S/C6H6N4OS/c1-2-7-3-4(8-2)9-6(12)10-5(3)11/h1H3,(H3,7,8,9,10,11,12)
    • InChI Key: ICGMMQGRQXARHG-UHFFFAOYSA-N
    • SMILES: S=C1NC(C2=C(N=C(C)N2)N1)=O

Computed Properties

  • Exact Mass: 182.026
  • Monoisotopic Mass: 182.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Density: 1.89
  • Refractive Index: 1.918

8-Methyl-2-sulfanylidene-1,2,3,7-tetrahydro-6H-purin-6-one Related Literature

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